3-(2-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4OS
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-6-[(3-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4OS/c1-11-5-4-6-12(9-11)23-10-15-21-22-16(19-20-17(22)24-15)13-7-2-3-8-14(13)18/h2-9H,10H2,1H3
• InChI Key: ZXXPGWWSJBREFS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)C4=CC=CC=C4Cl

Description

3-(2-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly known as CMTD, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. CMTD belongs to the class of triazolothiadiazole derivatives, which have been found to exhibit a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.

Mechanism of Action

The mechanism of action of CMTD involves the inhibition of the PI3K/Akt/mTOR signaling pathway, which plays a critical role in cell survival and proliferation. CMTD has been found to block the activation of Akt and mTOR, leading to the induction of cell cycle arrest and apoptosis in cancer cells. In addition, CMTD has been shown to increase the expression of pro-apoptotic proteins, such as Bax and caspase-3, while decreasing the expression of anti-apoptotic proteins, such as Bcl-2.
Biochemical and Physiological Effects
CMTD has been found to exhibit several biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, the inhibition of angiogenesis, and the suppression of tumor growth. In addition, CMTD has been shown to enhance the immune response by increasing the production of cytokines, such as IL-2 and IFN-γ. CMTD has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of CMTD is its potent anticancer activity against a wide range of cancer cell lines. In addition, CMTD has been found to exhibit low toxicity in normal cells, making it a promising candidate for the development of new cancer therapies. However, one of the limitations of CMTD is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Furthermore, more studies are needed to investigate the long-term effects of CMTD on normal cells and tissues.

Future Directions

There are several future directions for the research on CMTD. One direction is to investigate the potential of CMTD as a combination therapy with other anticancer drugs. Another direction is to explore the use of CMTD in the treatment of other diseases, such as inflammatory diseases and viral infections. In addition, more studies are needed to investigate the pharmacokinetics and pharmacodynamics of CMTD in vivo, as well as its long-term effects on normal cells and tissues. Finally, the development of new synthesis methods for CMTD with improved yield and purity could facilitate its use in future research and drug development efforts.
Conclusion
In conclusion, CMTD is a promising compound with potential applications in drug discovery and development. Its potent anticancer activity, low toxicity, and anti-inflammatory properties make it a promising candidate for the development of new cancer therapies. However, more research is needed to investigate its long-term effects on normal cells and tissues, as well as its potential use in the treatment of other diseases. The development of new synthesis methods for CMTD could also facilitate its use in future research and drug development efforts.

Synthesis Methods

The synthesis of CMTD involves the reaction of 2-chlorobenzaldehyde with 3-methylphenoxyacetic acid, followed by the addition of thiosemicarbazide and sodium bicarbonate. The resulting product is then refluxed with chloroacetic acid and sodium hydroxide to yield CMTD as a pale yellow solid. The purity of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

CMTD has been extensively studied for its potential applications in drug discovery and development. Several studies have reported that CMTD exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. CMTD has been found to induce cell cycle arrest and apoptosis in cancer cells by targeting the PI3K/Akt/mTOR signaling pathway. In addition, CMTD has been shown to inhibit the growth of drug-resistant cancer cells, making it a promising candidate for the development of new cancer therapies.